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Compound of Interest

Compound Name: 3-Phenyl-1-butanol

Cat. No.: B1593598

An In-depth Technical Guide to the Structural Isomers of 3-Phenyl-1-Butanol for Researchers
and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural isomers of 3-phenyl-
1-butanol, compounds with the molecular formula C10H140. It is intended for researchers,
scientists, and professionals in drug development who are interested in the synthesis,
characterization, and potential biological applications of these phenylbutanol isomers. This
document details the physicochemical properties, spectroscopic data, and synthesis protocols
for several key isomers. Furthermore, it explores the limited available information on their
biological activities and discusses the general importance of isomerism in pharmacological
contexts.

Introduction to Phenylbutanol Isomers

Structural isomers are molecules that share the same molecular formula but have different
structural arrangements of atoms. This seemingly subtle difference can lead to significant
variations in their physical, chemical, and biological properties. The phenylbutanol isomers,
with their combination of a phenyl group and a hydroxyl moiety, are of particular interest in
medicinal chemistry and materials science. The presence of these functional groups suggests
potential for various intermolecular interactions, including hydrogen bonding and mt-1t stacking,
which can influence their supramolecular structure and biological activity. While data on the
specific biological activities of many phenylbutanol isomers is sparse, their structural motifs are
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found in numerous pharmacologically active compounds, indicating their potential as building
blocks in drug discovery.

Identified Structural Isomers of Phenylbutanol

Several structural isomers of 3-phenyl-1-butanol exist, primarily differing in the positions of the
phenyl and hydroxyl groups on the butane chain. The most commonly cited isomers in the
literature are presented below.
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Isomers
Primary Alcohols Secondary Alcohols Tertiary Alcohols
3-Phenyl-1-butanol [l 4-Phenyl-1-butanol [l 2-Phenyl-1-butanol il 2-Methyl-3-phenyl-1-propanol 1-Phenyl-2-butanol il 4-Phenyl-2-butanol il 1-Phenyl-1-butanol 2-Phenyl-2-butanol il 2-Methyl-1-phenyl-2-propanol

Structural Isomers of 3-Phenyl-1-Butanol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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